Cas no 628732-49-0 ((1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID)
628732-49-0 structure
Product Name:(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
CAS No:628732-49-0
MF:C10H9FO2
MW:180.175666570663
CID:2676473
PubChem ID:55264809
Update Time:2025-04-21
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Chemical and Physical Properties
Names and Identifiers
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- (1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID
- SCHEMBL1340548
- (1S)-5-fluoro-2,3-dihydro-1H-indene-1-carboxylic acid
- 628732-49-0
- AKOS006307489
- DTXSID101215897
-
- Inchi： 1S/C10H9FO2/c11-7-2-4-8-6(5-7)1-3-9(8)10(12)13/h2,4-5,9H,1,3H2,(H,12,13)/t9-/m0/s1
- InChI Key： AXUVBHSQWRRJSD-VIFPVBQESA-N
- SMILES： FC1C=CC2=C(C=1)CC[C@@H]2C(=O)O
Computed Properties
- Exact Mass: 180.05865769g/mol
- Monoisotopic Mass: 180.05865769g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 217
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 37.3Ų
(1S)-2,3-DIHYDRO-5-FLUORO-1H-INDENE-1-CARBOXYLIC ACID Related Literature
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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